Cas no 56827-93-1 (Phosphoric acid, didodecyl phenyl ester)

• Product Name: Phosphoric acid, didodecyl phenyl ester
• CAS No: 56827-93-1
• MF: C₃₀H₅₅O₄P
• MW: 510.729070901871
• CID: 347738
• PubChem ID: 21958181
• Update Time: 2025-04-19

Phosphoric acid, didodecyl phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, didodecyl phenyl ester
• didodecyl phenyl phosphate
• SCHEMBL125929
• DTXSID90620791
• 56827-93-1

• Inchi： 1S/C30H55O4P/c1-3-5-7-9-11-13-15-17-19-24-28-32-35(31,34-30-26-22-21-23-27-30)33-29-25-20-18-16-14-12-10-8-6-4-2/h21-23,26-27H,3-20,24-25,28-29H2,1-2H3
• InChI Key： OHZIKCOBQFCTDM-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OCCCCCCCCCCCC)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 510.38405
• Monoisotopic Mass: 510.38379723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 26
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 11.04850